6-chloro-N'-[3-(2,3-dihydro-1-benzofuran-5-yl)prop-2-enoyl]pyridine-3-carbohydrazide

• IUPAC Name: 6-chloro-N'-[3-(2,3-dihydro-1-benzofuran-5-yl)prop-2-enoyl]pyridine-3-carbohydrazide
• InChI: InChI=1S/C17H14ClN3O3/c18-15-5-3-13(10-19-15)17(23)21-20-16(22)6-2-11-1-4-14-12(9-11)7-8-24-14/h1-6,9-10H,7-8H2,(H,20,22)(H,21,23)
• InChI Key: WYDXTTBVRRCHFP-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C1C=C(C=C2)C=CC(=O)NNC(=O)C3=CN=C(C=C3)Cl
• Molecular Formula: C17H14ClN3O3
• Molecular Weight: 343.8 g/mol
• CAS No.: 1424697-14-2

Description

Benzofuran and its derivatives are found to be suitable structures, existing widely in natural products and unnatural compounds with a wide range of biological and pharmacological applications. Some benzofuran derivatives, such as psoralen, 8-methoxypsoralen and angelicin have been used in the treatment of skin diseases such as cancer or psoriasis.

Synthesis Analysis

Benzofuran compounds are a class of compounds that are ubiquitous in nature. Novel methods for constructing benzofuran rings have been discovered in recent years. A complex benzofuran derivative is constructed by a unique free radical cyclization cascade, which is an excellent method for the synthesis of a series of difficult-to-prepare polycyclic benzofuran compounds.

Molecular Structure Analysis

The molecular structure of benzofuran compounds is unique and versatile, making it a privileged structure in the field of drug discovery.

Chemical Reactions Analysis

Benzofuran and its derivatives have been found to undergo various chemical reactions. For example, 2,3-dihydrobenzofuran is the intermediate formed during catalytic hydrodeoxygenation of benzofuran.

Physical and Chemical Properties Analysis

The physical and chemical properties of benzofuran derivatives can vary widely. For example, the molecular weight of 2,3-dihydrobenzofuran is 120.1485.

Scientific Research Applications

Synthesis and Molecular Docking

• Novel pyridine derivatives, including compounds similar to the one , have been synthesized and subjected to molecular docking screenings, revealing moderate to good binding energies with target proteins. These compounds exhibited antimicrobial and antioxidant activity (Flefel et al., 2018).

Antimicrobial Evaluation

• New derivatives of similar compounds have been synthesized and tested for antimicrobial activity. These studies are crucial for developing new pharmaceuticals with potential antibacterial and antifungal properties (Elgemeie et al., 2017).

Anticancer Evaluation

• Some pyridine-3-carbonitrile derivatives, related to the compound , have been synthesized and evaluated for their cytotoxicity against human breast cancer cell lines. These compounds have shown potential as anticancer agents (Mansour et al., 2021).

Structural Investigations

• Aroylhydrazones derived from nicotinic acid hydrazide, structurally similar to the compound , have been studied in solid state and solution. These investigations are critical for understanding the chemical properties and potential applications of these compounds (Galić et al., 2013).

Synthesis of New Heterocycles

• Novel series of benzofuran derivatives, which are structurally related to the compound , have been synthesized. These compounds have potential applications in the development of new pharmaceuticals, especially as potential anticancer agents (Abdel‐Aziem, 2017).

Cholinesterase Inhibitory Activity

• Benzofuran-2-carboxamide-N-benzyl pyridinium halide derivatives, related to the compound , have been synthesized and shown to be potent butyrylcholinesterase inhibitors. This suggests their potential application in treating diseases like Alzheimer's (Abedinifar et al., 2018).

Mechanism of Action

Target of Action

Benzofuran derivatives, a key structural component of this compound, have been found to exhibit various biological activities .

Mode of Action

Benzofuran derivatives have been known to interact with various biological targets, leading to a range of biological responses .

Biochemical Pathways

Benzofuran derivatives have been shown to impact a variety of biochemical pathways, depending on the specific derivative and its biological target .

Pharmacokinetics

The pharmacokinetic properties of benzofuran derivatives can vary widely, depending on the specific derivative and its physicochemical properties .

Result of Action

Benzofuran derivatives have been shown to exhibit a range of biological activities, including antimicrobial and anticancer effects .

Action Environment

The biological activity of benzofuran derivatives can be influenced by a variety of factors, including the specific biological target, the presence of other compounds, and the physicochemical properties of the environment .

Future Directions

Benzofuran and its derivatives have attracted considerable attention in the fields of drug invention and development. The unique structural features of benzofuran and its wide array of biological activities make it a promising area for future research.